Cas no 313394-27-3 (5-[5-[(z)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]furan-2-yl]-2-hydroxybenzoic Acid)

• Product Name: 5-[5-[(z)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]furan-2-yl]-2-hydroxybenzoic Acid
• CAS No: 313394-27-3
• MF: C₁₅H₉NO₆S
• MW: 331.300062894821
• CID: 1446848
• PubChem ID: 1218955
• Update Time: 2025-04-20

5-[5-[(z)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]furan-2-yl]-2-hydroxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-[5-[(z)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]furan-2-yl]-2-hydroxybenzoic Acid
• ST088805
• AC1LODTJ
• CHEMBL604159
• CHEBI:697854
• NSC731226
• AKOS002344170
• NSC-731226
• BIM-0034982.P001
• AK-968/09173015
• ST088805; AC1LODTJ; CHEMBL604159; CHEBI:697854; NSC731226; AKOS002344170; NSC-731226; BIM-0034982.P001; AK-968/09173015;
• BDBM50308355
• 5-(5-{[(5Z)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}furan-2-yl)-2-hydroxybenzoic acid
• (Z)-5-(5-((2,4-dioxothiazolidin-5-ylidene)methyl)furan-2-yl)-2-hydroxybenzoic acid
• F0901-6188
• SR-01000357985-1
• SCHEMBL3767144
• SR-01000357985
• 313394-27-3
• 947382-97-0
• DTXSID60361083

• Inchi： 1S/C15H9NO6S/c17-10-3-1-7(5-9(10)14(19)20)11-4-2-8(22-11)6-12-13(18)16-15(21)23-12/h1-6,17H,(H,19,20)(H,16,18,21)/b12-6-
• InChI Key： SXAUTKUIIXFACR-SDQBBNPISA-N
• SMILES： S1C(NC(/C/1=C/C1=CC=C(C2C=CC(=C(C(=O)O)C=2)O)O1)=O)=O

Computed Properties

• Exact Mass: 331.01507
• Monoisotopic Mass: 331.01505818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 142Ų

Experimental Properties

• PSA: 116.84